Cas no 22590-92-7 (4-(hydrazinocarbonyl)benzamide)

• Product Name: 4-(hydrazinocarbonyl)benzamide
• CAS No: 22590-92-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD03422938
• CID: 912410
• PubChem ID: 5131076
• Update Time: 2025-10-29

4-(hydrazinocarbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(Hydrazinecarbonyl)benzamide
• 4-(Hydrazinocarbonyl)benzamide
• 4-(carbohydrazide)benzamide
• 4-(hydrazinylcarbonyl)benzamide
• 4-???benzamide
• 4-carbamoylbenzoic acid hydrazide
• AC1NO276
• ALBB-002522
• CTK4E9782
• SureCN3780335
• AKOS000305344
• 22590-92-7
• DTXSID30408616
• VS-06554
• CS-0315030
• BBL017861
• SCHEMBL3780335
• STK487801
• MFCD03422938
• 4-(hydrazinocarbonyl)benzamide

• MDL： MFCD03422938
• Inchi： 1S/C8H9N3O2/c9-7(12)5-1-3-6(4-2-5)8(13)11-10/h1-4H,10H2,(H2,9,12)(H,11,13)
• InChI Key： DEDIISHJHWEMEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(N)=O)=CC=1)NN

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.32
• Refractive Index: 1.62
• PSA: 98.21

4-(hydrazinocarbonyl)benzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(hydrazinocarbonyl)benzamide

Comprehensive Overview of 4-(Hydrazinocarbonyl)benzamide (CAS No. 22590-92-7): Properties, Applications, and Innovations

4-(Hydrazinocarbonyl)benzamide, identified by its CAS number 22590-92-7, is a specialized organic compound with a unique molecular structure. This compound, also referred to as 4-carbamoylbenzoic hydrazide, has garnered attention in pharmaceutical and biochemical research due to its versatile functional groups. The presence of both hydrazide and amide moieties makes it a valuable intermediate in synthetic chemistry, particularly for designing drug candidates and bioconjugates.

In recent years, the demand for hydrazide derivatives like 4-(Hydrazinocarbonyl)benzamide has surged, driven by their role in developing anticancer agents and antimicrobial compounds. Researchers are exploring its potential in targeted drug delivery systems, leveraging its ability to form stable hydrazone linkages with ketones or aldehydes. This property is critical for creating pH-sensitive prodrugs, a hot topic in precision medicine.

The compound’s solubility and stability under physiological conditions have also made it a subject of interest in biomaterials science. For instance, its incorporation into hydrogel matrices for wound healing applications has been investigated, aligning with the growing focus on smart biomaterials. Additionally, its low toxicity profile enhances its suitability for biomedical uses, a key consideration for regulatory approvals.

From an industrial perspective, CAS 22590-92-7 is synthesized via controlled reactions between 4-carboxybenzamide and hydrazine hydrate, ensuring high purity for research-grade applications. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity, addressing the stringent quality standards of pharmaceutical intermediates.

Emerging trends in green chemistry have further spotlighted 4-(Hydrazinocarbonyl)benzamide as a candidate for eco-friendly synthesis. Innovations such as catalyst-free reactions and solvent-free conditions are being explored to minimize environmental impact, resonating with the global push for sustainable chemical processes.

In summary, 4-(Hydrazinocarbonyl)benzamide (22590-92-7) exemplifies the intersection of chemical innovation and biomedical advancement. Its multifaceted applications—from drug development to material science—underscore its relevance in contemporary research, while its adaptability to sustainable practices positions it as a compound of future significance.